N-[4-(1H-benzimidazol-2-yl)phenyl]-2-methylpropanamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-2-methylpropanamide
• InChI: InChI=1S/C17H17N3O/c1-11(2)17(21)18-13-9-7-12(8-10-13)16-19-14-5-3-4-6-15(14)20-16/h3-11H,1-2H3,(H,18,21)(H,19,20)
• InChI Key: BLZGHROAIFBHFF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)C2=NC3=CC=CC=C3N2
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

Benzimidazole derivatives, such as the one you’re asking about, are a class of compounds that have a wide range of biological activities. They are characterized by a fused benzene and imidazole ring structure.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves the construction of a benzene ring containing 1-2 amino groups, followed by a ring closure to form the imidazole ring.

Molecular Structure Analysis

Benzimidazole derivatives have a heterocyclic structure with a benzene ring fused to an imidazole ring. The exact structure of “N-[4-(1H-benzimidazol-2-yl)phenyl]-2-methylpropanamide” would need to be determined through methods such as X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For benzimidazole derivatives, properties such as molecular weight, hydrogen bond donor and acceptor count, and topological polar surface area can be determined.

Scientific Research Applications

• Antiparasitic and Antifungal Activity : Benzimidazole derivatives are present in antiparasitic, fungicidal, and anthelmintic drugs. .
• .

Antibacterial and Antifungal Properties

Recent studies have explored the antibacterial and antifungal potential of benzimidazole derivatives. .

Allosteric Activation of Human Glucokinase

Researchers have designed and synthesized N-benzimidazol-2yl benzamide analogues as allosteric activators of human glucokinase. .

Thiazole Ring and Vitamin B1 (Thiamine)

The thiazole ring, present in our compound, is a component of vitamin B1 (thiamine). Thiazoles are also found in drugs like Sulfathiazole (antimicrobial), Abafungin (antifungal), and Tiazofurin (antineoplastic). .

Heterocyclic Synthesis Methodology

Efficient methods to synthesize heterocyclic compounds from readily available starting materials are crucial. .

Mechanism of Action

Target of Action

Benzimidazole derivatives have been found to have a wide range of targets due to their diverse pharmacological activities . They have been reported to have antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities . .

Mode of Action

The mode of action of benzimidazole derivatives can vary depending on the specific compound and its targets. For example, some benzimidazole derivatives act by competitive inhibition of key enzymes in sterol biosynthesis of fungi . .

Biochemical Pathways

Benzimidazole derivatives can affect a variety of biochemical pathways depending on their specific targets and mode of action. For example, they can interfere with sterol biosynthesis in fungi, disrupting their growth and proliferation . .

Result of Action

The molecular and cellular effects of benzimidazole derivatives can vary depending on their specific targets and mode of action. For example, they can cause degenerative alterations in the cells of certain organisms by binding to specific proteins and disrupting their function . .

Future Directions

Benzimidazole derivatives are a promising area of research due to their wide range of biological activities. Future research could focus on synthesizing new derivatives and investigating their biological activities.